Cas no 4626-58-8 (Benzenemethanamine,N-2-butyn-1-yl-)

• Product Name: Benzenemethanamine,N-2-butyn-1-yl-
• CAS No: 4626-58-8
• Molecular Formula: C₁₁H₁₄N+
• Molecular Weight: 160.23556
• CID: 333416
• PubChem ID: 3103787

Benzenemethanamine,N-2-butyn-1-yl- Properties

Names and Identifiers

• Benzenemethanamine,N-2-butyn-1-yl-
• BENZYL-BUT-2-YNYL-AMINE
• Benzylbut-2-ynylamine
• N-benzylbut-2-yn-1-amine
• 1-benzylamino-2-butyne
• benzyl(but-2-yn-1-yl)amine
• but-2-ynylbenzylamine
• N-benzyl-2-butyn-1-amine
• N-but-2-ynyl-N-benzylamine
• benzyl-but-2-ynyl-amine, AldrichCPR
• CS-0362462
• CHEMBL1466424
• AKOS000301160
• 4626-58-8
• SMR000119586
• DTXSID90389255
• FT-0704792
• MLS000122128
• HMS2365O06
• N-2-Butyn-1-ylbenzenemethanamine
• BHHGWNJOOFCIGJ-UHFFFAOYSA-N
• 1179377-51-5
• SCHEMBL2996238

• MDL： MFCD00995889
• InChIKey： BHHGWNJOOFCIGJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1H3
• SMILES： CC#CCNCC1=CC=CC=C1

Computed Properties

• Exact Mass: 159.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 159.104799419g/mol
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• LogP: 2.19040
• PSA: 12.03000

Benzenemethanamine,N-2-butyn-1-yl- Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

Benzenemethanamine,N-2-butyn-1-yl- Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%